2-Amino-4-(naphth-1-yl)oxazole

• CAS No.: 68101-29-1
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 4-naphthalen-1-yl-1,3-oxazol-2-amine
• InChI: InChI=1S/C13H10N2O/c14-13-15-12(8-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H2,14,15)
• InChI Key: CFKWTZWWRBCTIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=COC(=N3)N

Description

2-Amino-4-(naphth-1-yl)oxazole is a nitrogen- and oxygen-containing heterocyclic compound characterized by an oxazole core substituted with a naphthalene group at the 4-position and an amino group at the 2-position. This structure confers unique electronic and steric properties, making it a candidate for diverse applications in medicinal chemistry and materials science. Synthetically, it can be prepared via copper-mediated cross-linking reactions or acid-catalyzed deprotection of Boc-protected intermediates, as demonstrated in analogous oxazole syntheses using trifluoroacetic acid (TFA) . Its structural confirmation typically relies on nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-Amino-4-(naphth-1-yl)oxazole with structurally related compounds:

Compound	Core Structure	Substituent	Aromaticity (vs. Benzene)	pKa (Conjugate Acid)	Melting Point (°C)	Key Features
2-Amino-4-(naphth-1-yl)oxazole	Oxazole	1-Naphthyl	Moderate (less than thiazole)	0.8	176	High hydrophobicity; π-π interactions
2-Amino-4-(1-naphthyl)thiazole	Thiazole	1-Naphthyl	High (more aromatic than oxazole)	~7	Not reported	Sulfur enhances electron density
2-Amino-4-(4-methoxybenzyl)oxazole	Oxazole	4-Methoxybenzyl	Moderate	0.8	Not reported	Electron-donating methoxy group
Indolyl-oxazole derivatives	Oxazole	Indolyl	Moderate	0.8	Varies	Planar structure; H-bonding capacity

Key Observations :

• Aromaticity : Thiazole derivatives exhibit greater aromaticity due to sulfur’s electronegativity, enhancing stability and resonance .
• Basicity : Oxazoles are weak bases (pKa ~0.8), whereas thiazoles are moderately basic (pKa ~7), impacting solubility and reactivity .